Cas no 25694-16-0 (Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate)

• Product name: Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate
• CAS No: 25694-16-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274
• CID: 257090
• PubChem ID: 2807269

Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-(tricyclo[3.3.1.13,7]dec-2-ylidene)-, ethyl ester
• ethyl 2-(2-adamantyl)-2-cyanoacetate
• Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate

• Inchi： InChI=1S/C15H21NO2/c1-2-18-15(17)13(8-16)14-11-4-9-3-10(6-11)7-12(14)5-9/h9-14H,2-7H2,1H3
• InChI Key： NKQDZOMRNCAJHD-UHFFFAOYSA-N
• SMILES： CCOC(C(C1C2CC3CC1CC(C3)C2)C#N)=O

Computed Properties

• Exact Mass: 247.15733

Experimental Properties

• PSA: 50.09